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Compound of Interest

Compound Name: 1-Desmethylobtusin

Cat. No.: B12376054 Get Quote

For Immediate Release – This technical whitepaper provides a comprehensive overview of 1-
Desmethylobtusin, an anthraquinone of significant interest to researchers in drug

development and the natural products sector. This document offers a detailed examination of

its chemical properties, including its CAS number and molecular weight, alongside available

experimental data and insights into its biological significance.

Core Chemical Identifiers
1-Desmethylobtusin, a naturally occurring anthraquinone primarily isolated from the seeds of

Cassia obtusifolia, possesses a distinct chemical profile. Through meticulous analysis of

spectroscopic data from scientific literature, the compound has been identified, providing clarity

on its fundamental properties.

Property Value Source

Chemical Name
2-hydroxy-1,7,8-trimethoxy-3-

methylanthracene-9,10-dione

Inferred from Spectroscopic

Data

CAS Number 132716-01-1

Molecular Formula C₁₈H₁₆O₆

Molecular Weight 328.32 g/mol
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The structural elucidation of 1-Desmethylobtusin has been achieved through various

analytical techniques. While specific experimental protocols are often proprietary to the

conducting research labs, a generalizable workflow for the isolation and characterization of this

compound can be outlined.

Isolation and Purification Workflow
The isolation of 1-Desmethylobtusin from its natural source, Cassia obtusifolia seeds,

typically involves a multi-step process designed to separate it from a complex mixture of other

anthraquinones and plant metabolites.

Cassia obtusifolia Seeds Solvent Extraction
(e.g., Ethanol, Methanol) Liquid-Liquid Partitioning Column Chromatography

(Silica Gel) Preparative HPLC 1-Desmethylobtusin
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376054#1-desmethylobtusin-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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